Cas no 2228861-36-5 (2-(2-bromopropyl)-4,6-dichloropyridine)

• Product Name: 2-(2-bromopropyl)-4,6-dichloropyridine
• CAS No: 2228861-36-5
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• CID: 6461844
• PubChem ID: 165643713
• Update Time: 2025-05-19

2-(2-bromopropyl)-4,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-4,6-dichloropyridine
• 2228861-36-5
• EN300-1917995

• Inchi： 1S/C8H8BrCl2N/c1-5(9)2-7-3-6(10)4-8(11)12-7/h3-5H,2H2,1H3
• InChI Key： OMZYBUAOEYTDJH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=C(C=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(2-bromopropyl)-4,6-dichloropyridine

2-(2-Bromopropyl)-4,6-Dichloropyridine: A Comprehensive Overview

The compound 2-(2-bromopropyl)-4,6-dichloropyridine (CAS No. 2228861-36-5) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of bromine and chlorine substituents in its structure introduces interesting chemical properties, making it a valuable compound in various fields such as organic synthesis, material science, and pharmacology.

Pyridine derivatives have long been studied for their versatility in chemical reactions. The 4,6-dichloro substitution pattern in this compound provides a platform for further functionalization. Recent studies have explored the use of this compound as an intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized its bromide group as a leaving group in nucleophilic substitution reactions to create novel compounds with potential pharmacological activities.

The bromopropyl group attached at the 2-position of the pyridine ring adds another layer of complexity to this molecule. This group can undergo various transformations, such as elimination or addition reactions, depending on the reaction conditions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, reducing production costs and enhancing its accessibility for industrial applications.

In terms of physical properties, 2-(2-bromopropyl)-4,6-dichloropyridine exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for use in organic synthesis protocols. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with results indicating moderate stability under ambient conditions.

Recent research has focused on the application of this compound in the development of advanced materials. For example, scientists have explored its use as a precursor for synthesizing conductive polymers and high-performance adhesives. The ability to modify the substituents on the pyridine ring allows for fine-tuning of the material's properties, such as conductivity and mechanical strength.

From a pharmacological perspective, 2-(2-bromopropyl)-4,6-dichloropyridine has shown promise as an intermediate in drug discovery programs. Its structure provides a scaffold for attaching bioactive groups, enabling the creation of molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties.

Environmental considerations are also an important aspect of studying this compound. Research into its biodegradation pathways has revealed that it undergoes slow degradation under aerobic conditions, highlighting the need for proper disposal methods to minimize environmental impact.

In conclusion, 2-(2-bromopropyl)-4,6-dichloropyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses and improvements in its synthesis methods, this compound is poised to play an even greater role in advancing modern chemistry.